Cas no 2137037-13-7 (tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis)
Technical Introduction:
tert-Butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate (cis) is a chiral cyclobutane derivative featuring a bromomethyl substituent and a Boc-protected amine group. The cis configuration ensures stereochemical precision, making it valuable for synthesizing enantiomerically pure compounds. The bromomethyl group offers reactivity for further functionalization, while the Boc group provides stability and selective deprotection under mild acidic conditions. This compound is particularly useful in medicinal chemistry and peptide synthesis, where controlled stereochemistry and orthogonal protection are critical. Its well-defined structure and versatile reactivity make it a reliable intermediate for constructing complex molecules with high regio- and stereoselectivity.
![tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis structure](https://ossimg.kuujia.com/scimg/2137500/2137037-13-7x500.png)
2137037-13-7 structure
Product Name:tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis
CAS No:2137037-13-7
MF:C10H18BrNO2
MW:264.159422397614
CID:4639635
Update Time:2025-10-23
tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[cis-3-(bromomethyl)cyclobutyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis
-
- Inchi： 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-8-4-7(5-8)6-11/h7-8H,4-6H2,1-3H3,(H,12,13)/t7-,8+
- InChI Key： OACMKTWDXOQYRD-OCAPTIKFSA-N
- SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@H](CBr)C1
tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-359013-0.05g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 0.05g |
$226.0 | 2025-03-18 | |
| Enamine | EN300-359013-0.1g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 0.1g |
$337.0 | 2025-03-18 | |
| Enamine | EN300-359013-0.25g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 0.25g |
$481.0 | 2025-03-18 | |
| Enamine | EN300-359013-0.5g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 0.5g |
$758.0 | 2025-03-18 | |
| Enamine | EN300-359013-1.0g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 1.0g |
$971.0 | 2025-03-18 | |
| Enamine | EN300-359013-2.5g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 2.5g |
$1903.0 | 2025-03-18 | |
| Enamine | EN300-359013-5.0g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 5.0g |
$2816.0 | 2025-03-18 | |
| Enamine | EN300-359013-10.0g |
rac-tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate |
2137037-13-7 | 95.0% | 10.0g |
$4176.0 | 2025-03-18 | |
| Aaron | AR01E9RD-50mg |
tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis |
2137037-13-7 | 95% | 50mg |
$336.00 | 2025-02-10 | |
| Aaron | AR01E9RD-100mg |
tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis |
2137037-13-7 | 95% | 100mg |
$489.00 | 2025-02-10 |
tert-butyl N-[(1s,3s)-3-(bromomethyl)cyclobutyl]carbamate, cis Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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